N,N-Dimethylguanosine

• Description: N(2),N(2)-dimethylguanosine is a guanosine where the hydrogens of the amine group at C-2 are substituted by methyl groups. It has a role as a human metabolite.; N2,N2-Dimethylguanosine is a natural product found in Schizosaccharomyces pombe, Vitis vinifera, and Saccharomyces cerevisiae with data available.
• CAS No.: 2140-67-2
• Product Name: N,N-Dimethylguanosine
• Molecular Formula: C12H17N5O5
• Molecular Weight: 311.29 g/mol
• IUPAC Name: 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(dimethylamino)-1H-purin-6-one
• Standard InChI: InChI=1S/C12H17N5O5/c1-16(2)12-14-9-6(10(21)15-12)13-4-17(9)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,14,15,21)/t5-,7-,8-,11-/m1/s1
• Standard InChIKey: RSPURTUNRHNVGF-IOSLPCCCSA-N
• Isomeric SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O
• Canonical SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O
• Melting Point: 235 - 236 °C
• Physical Description: Solid
• Synonyms: N,N-Dimethylguanosine; 2-Dimethylamino-6-oxypurine Riboside
• PubChem Compound: 135501639
• Last Modified: Sep 14 2023